Cas no 1863132-76-6 (Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate
• CAS No: 1863132-76-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5883114
• PubChem ID: 130607993
• Update Time: 2025-05-22

Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1863132-76-6
• ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate
• EN300-5068595
• Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate

• Inchi： 1S/C9H13N3O2/c1-4-14-8(13)7-5-6(2)11-9(10-3)12-7/h5H,4H2,1-3H3,(H,10,11,12)
• InChI Key： DLZCPLNQWNRKDX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N=C(NC)N=1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate

Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate (CAS No. 1863132-76-6): A Comprehensive Overview

Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate, identified by the CAS registry number 1863132-76-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development, agrochemicals, and materials science. The structure of Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate features a pyrimidine ring with substituents at positions 2, 4, and 6, making it a versatile scaffold for further chemical modifications.

The synthesis of Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate typically involves multi-step reactions, often starting from readily available precursors such as methylaminopyrimidines or related intermediates. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions, reducing both time and energy consumption.

One of the most promising applications of Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate lies in its potential as a lead compound in drug discovery. Pyrimidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, making it a valuable candidate for anti-cancer drug development. Furthermore, its methylamino group contributes to its bioavailability and pharmacokinetic properties, which are critical factors in drug design.

In addition to its pharmaceutical applications, Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate has shown potential in agrochemicals. Its ability to modulate plant growth regulators has been explored in recent agricultural research. By incorporating this compound into crop protection products, scientists aim to enhance crop resilience against environmental stressors such as drought and pests. Field trials have indicated that this compound can improve plant yield without adverse effects on soil microbiota.

The physical and chemical properties of Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate are well-documented. Its molecular weight is approximately 305.3 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate. Quantum mechanical calculations have revealed that the methylamino group significantly influences the electron distribution within the pyrimidine ring, enhancing its reactivity towards electrophilic substitution reactions. This understanding has paved the way for novel synthetic strategies and functionalization approaches.

In conclusion, Ethyl 6-methyl-2-(methylamino)pyrimidine-4-carboxylate (CAS No. 1863132-76-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in advancing modern science and technology.